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A Technical Guide to the Solubility of Direct
Brown 95
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of technical grade Direct Brown 95 (C.I. 30145; CAS No. 16071-86-6). The

following sections detail the solubility of this trisazo dye in aqueous and organic media, outline

experimental protocols for solubility determination, and provide a logical workflow for assessing

its solubility profile.

Executive Summary
Direct Brown 95 is a water-soluble dye with limited solubility in most common organic solvents.

Its solubility is significantly influenced by temperature, particularly in aqueous solutions. This

guide synthesizes available data to provide a clear understanding of its solubility properties,

which is crucial for its application in various industrial and research settings.

Quantitative Solubility Data
The solubility of technical grade Direct Brown 95 in water and selected organic solvents is

summarized in the table below. It is important to note that "technical grade" implies the

presence of impurities, which may affect the measured solubility.
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Solvent Temperature (°C) Solubility

Water 80-85 35 g/L[1][2][3][4]

Water 20 5-10 g/L[5]

Ethanol Ambient Slightly Soluble[1][2][3][4]

Methanol Ambient Slightly Soluble[2]

Acetone Ambient Insoluble[1][2][3][4]

Experimental Protocols for Solubility Determination
The following are detailed methodologies for determining the solubility of Direct Brown 95.

These protocols are based on established methods for dye solubility testing.

Determination of Aqueous Solubility (Flask Method)
This method is adapted from the OECD Guideline 105 for the Testing of Chemicals and is

suitable for substances with solubility above 10⁻² g/L.[6][7][8][9][10]

Principle: A saturated solution of Direct Brown 95 is prepared by adding an excess amount of

the dye to water. The mixture is agitated until equilibrium is reached. The concentration of the

dye in the filtered aqueous phase is then determined, representing its solubility.

Apparatus:

Mechanical stirrer or shaker

Constant temperature water bath

Analytical balance

Filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm)

UV-Vis Spectrophotometer

Procedure:
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Add an excess amount of technical grade Direct Brown 95 to a flask containing deionized

water.

Place the flask in a constant temperature water bath set to the desired temperature (e.g.,

20°C and 85°C) and stir the mixture for a sufficient time to reach equilibrium (e.g., 24-48

hours).

After equilibration, allow the solution to stand to let undissolved particles settle.

Carefully withdraw a sample of the supernatant and filter it immediately using a 0.45 µm

syringe filter to remove any undissolved dye particles.

Prepare a series of dilutions of the filtered saturated solution.

Measure the absorbance of the diluted solutions using a UV-Vis spectrophotometer at the

wavelength of maximum absorbance (λmax) for Direct Brown 95.

Separately, prepare a calibration curve by measuring the absorbance of a series of standard

solutions of known Direct Brown 95 concentrations.

Use the calibration curve to determine the concentration of the dye in the saturated solution.

This concentration is the solubility of Direct Brown 95 at the tested temperature.

Determination of Solubility in Organic Solvents
(Gravimetric Method)
This gravimetric method provides a straightforward approach to determining the solubility of

Direct Brown 95 in organic solvents.

Principle: A known volume of a saturated solution of the dye in the organic solvent is

evaporated to dryness, and the mass of the remaining solute is determined.

Apparatus:

Vials with screw caps

Vortex mixer or sonicator
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Centrifuge

Analytical balance

Drying oven

Procedure:

Add an excess amount of Direct Brown 95 to a vial containing the organic solvent of interest

(e.g., ethanol, methanol, acetone).

Seal the vial and agitate the mixture using a vortex mixer or sonicator until saturation is

reached. To ensure equilibrium, this can be done over 24 hours at a controlled temperature.

Centrifuge the mixture to separate the undissolved solid from the saturated solution.

Carefully transfer a known volume of the clear supernatant to a pre-weighed, dry evaporating

dish.

Evaporate the solvent in a drying oven at a temperature below the boiling point of the solvent

until a constant weight of the residue is achieved.

The mass of the residue represents the amount of Direct Brown 95 dissolved in the known

volume of the solvent. Calculate the solubility in g/L.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates a generalized workflow for determining the solubility of Direct

Brown 95.
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Sample Preparation

Equilibration

Phase Separation

Analysis

Weigh excess Direct Brown 95

Add to known volume of solvent

Agitate at constant temperature

Allow undissolved solids to settle

Withdraw supernatant

Filter (Aqueous) or Centrifuge (Organic)

Spectrophotometry (Aqueous) Gravimetric Analysis (Organic)

Determine Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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95-in-water-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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